Cas no 69451-79-2 (THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE)

• Product Name: THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE
• CAS No: 69451-79-2
• MF: C₁₁H₁₂O₄S₂
• MW: 272.340580940247
• MDL: MFCD00139209
• CID: 3538581
• PubChem ID: 1482553
• Update Time: 2025-06-12

THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE Chemical and Physical Properties

Names and Identifiers

• THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE
• 3-tosyl-2,5-dihydrothiophene 1,1-dioxide
• 3-p-toluenesulfonyl-3-sulfolene
• MFCD00139209
• 3-Tosyl-2,5-dihydrothiophene1,1-dioxide
• F12555
• 3-(4-methylphenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide
• 69451-79-2
• CS-0365927
• 7D-137
• 3-[(4-Methylphenyl)sulfonyl]-2,5-dihydro-1H-thiophene-1,1-dione
• AKOS002682420
• 3-(4-methylbenzenesulfonyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione
• 3-((4-Methylphenyl)sulfonyl)-2,5-dihydro-1H-1lambda6-thiophene-1,1-dione
• AKOS016340104

• MDL： MFCD00139209
• Inchi： 1S/C11H12O4S2/c1-9-2-4-10(5-3-9)17(14,15)11-6-7-16(12,13)8-11/h2-6H,7-8H2,1H3
• InChI Key： FYBHTOTWYLRZGD-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC=C1S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 272.01770121Da
• Monoisotopic Mass: 272.01770121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85Ų

Additional information on THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE

Research Brief on THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE (CAS: 69451-79-2)

Recent studies on THIOPHENE, 2,5-DIHYDRO-3-[(4-METHYLPHENYL)SULFONYL]-, 1,1-DIOXIDE (CAS: 69451-79-2) have highlighted its potential applications in medicinal chemistry and drug development. This compound, characterized by its sulfonyl and thiophene moieties, has been investigated for its unique chemical properties and biological activities. Researchers have focused on its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the context of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a selective inhibitor of cyclooxygenase-2 (COX-2), a target implicated in inflammatory diseases. The study demonstrated that derivatives of 69451-79-2 exhibited significant COX-2 inhibition with minimal gastrointestinal side effects, a common drawback of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a scaffold for designing safer anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, recent research has investigated the anticancer potential of 69451-79-2 derivatives. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of the thiophene ring enhanced the compound's ability to induce apoptosis in cancer cell lines, particularly in colorectal and breast cancer models. The study emphasized the importance of the sulfonyl group in mediating these effects, opening new avenues for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, advancements in the scalable production of 69451-79-2 have been achieved through green chemistry approaches. A 2023 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free catalytic method for its synthesis, reducing environmental impact while maintaining high yield (92%) and purity (>99%). This innovation addresses industrial challenges in the large-scale production of this intermediate.

Ongoing clinical investigations (Phase I/II) are evaluating 69451-79-2-derived compounds for their pharmacokinetic profiles and therapeutic efficacy. Preliminary data from these trials, expected in late 2024, will provide critical insights into the translational potential of this chemical scaffold. The compound's versatility and the growing body of research underscore its significance in modern drug discovery pipelines.